(E)-N-(4,7-dimethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(4,7-dimethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H16N4O3S/c1-5-10-21-14-12(23-3)6-7-13(24-4)15(14)25-17(21)19-16(22)11-8-9-18-20(11)2/h1,6-9H,10H2,2-4H3
• InChI Key: UUHKUXWPRNSBOB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N=C2N(C3=C(C=CC(=C3S2)OC)OC)CC#C
• Molecular Formula: C17H16N4O3S
• Molecular Weight: 356.4 g/mol
• CAS No.: 1173361-19-7

Description

(E)-N-(4,7-dimethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C17H16N4O3S and its molecular weight is 356.4. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antimicrobial Activity

• Antibacterial Agents : The compound's analogs show promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, indicating its potential as an antibacterial agent (Palkar et al., 2017).
• Antimicrobial Properties : Thiazole derivatives, including compounds structurally similar to the one , exhibit significant antimicrobial activities, offering a potential avenue for developing new antimicrobial agents (Mansour et al., 2020).

Crystal Structure Analysis

• Structural Insights : The crystal and molecular structure studies of related compounds provide valuable insights into their stability and interactions, crucial for understanding their biological activities (Prabhuswamy et al., 2016).

Anticancer Potential

• Anticancer Evaluation : Some thiazole derivatives show potential in anticancer studies, suggesting the possibility of exploring the compound for similar activities (Talupur et al., 2021).

Chemotherapeutic Research

• Antitumor Agents : Related compounds have shown promise as antitumor agents in various studies, hinting at the potential use of this compound in cancer therapy (Basavarajaiah et al., 2008).

Photophysical Properties

• Fluorescent Chemosensors : Some derivatives of this compound class have been used as chemosensors, highlighting their photophysical properties and potential application in sensing technologies (Khan, 2020).

Molecular Docking and Computational Studies

• Molecular Docking Analysis : Computational studies, including molecular docking, have been conducted on similar compounds, offering insights into their interaction with biological targets, which is essential for drug design (Shanmugapriya et al., 2021).